![molecular formula C18H23N5O4S B2868582 1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide CAS No. 1257552-45-6](/img/structure/B2868582.png)
1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H23N5O4S and its molecular weight is 405.47. The purity is usually 95%.
BenchChem offers high-quality 1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antimicrobial Applications
- A study by Matsumoto and Minami (1975) described the synthesis of pyrido(2,3-d)pyrimidine derivatives, including compounds with structural similarities to the chemical , showing antibacterial activity, especially against gram-negative bacteria like Pseudomonas aeruginosa (Matsumoto & Minami, 1975).
- Krishnamurthy et al. (2011) synthesized novel pyrido[1,2-a]pyrimidin-4-one sulfonamide and carboxamide derivatives, demonstrating potent inhibitory activity against both Gram-positive and Gram-negative bacteria (Krishnamurthy et al., 2011).
Anticancer Applications
- Rehman et al. (2018) focused on synthesizing piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluating them as anticancer agents. They reported compounds with significant anticancer activities compared to a standard drug, doxorubicin (Rehman et al., 2018).
- Madácsi et al. (2013) synthesized a library of piperidine ring-fused aromatic sulfonamides. These compounds induced oxidative stress and exhibited cytotoxic effects in various cancer cell lines (Madácsi et al., 2013).
Synthesis and Structural Analysis
- The study by Karaman et al. (2016) demonstrated the synthesis of sulfonyl hydrazone compounds involving piperidine derivatives. These compounds were characterized for their physical and chemical properties, as well as evaluated for antioxidant capacity and anticholinesterase activity (Karaman et al., 2016).
- A research by Karthikeyan, Vijayakumar, and Sarveswari (2014) involved the synthesis of piperidine-3-carboxamides, leading to the creation of novel fused heterocycles (Karthikeyan et al., 2014).
properties
IUPAC Name |
1-methylsulfonyl-N-[2-(6-pyridin-2-ylpyridazin-3-yl)oxyethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O4S/c1-28(25,26)23-11-7-14(8-12-23)18(24)20-10-13-27-17-6-5-16(21-22-17)15-4-2-3-9-19-15/h2-6,9,14H,7-8,10-13H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCRRJGXMJZJWPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NCCOC2=NN=C(C=C2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.